2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H19N3O4/c22-17(10-12-1-5-15-16(9-12)25-11-24-15)19-7-8-21-18(23)6-4-14(20-21)13-2-3-13/h1,4-6,9,13H,2-3,7-8,10-11H2,(H,19,22)
• InChI Key: HLRRNFSVYPDDHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034534-82-0

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
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Biological Activity

The compound 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a synthetic derivative that has garnered attention for its potential biological activities. This article reviews the existing literature on its pharmacological properties, including its mechanism of action, therapeutic applications, and findings from recent studies.

Chemical Structure and Properties

The compound features a complex structure with multiple functional groups that contribute to its biological activity. The presence of the benzo[d][1,3]dioxole moiety is significant, as it is known to enhance the interaction with biological targets.

Research indicates that this compound may act as a modulator of ATP-binding cassette (ABC) transporters. These transporters are crucial in drug absorption and resistance mechanisms, particularly in the treatment of diseases like cystic fibrosis . The interaction with these transporters suggests a potential role in enhancing drug efficacy and overcoming resistance.

Anticancer Activity

Recent studies have highlighted the cytotoxic potential of related compounds in the same class. For instance, derivatives of pyridazinones have demonstrated significant anticancer activity against various human tumor cell lines, including breast adenocarcinoma (MCF-7) and colorectal carcinoma (HCT-116). The compound's structural similarities suggest it may exhibit comparable effects .

Case Studies

• Cytotoxicity Assays : A study evaluated the cytotoxic effects of structurally similar compounds on MCF-7 and HCT-116 cell lines, reporting IC50 values significantly lower than standard chemotherapeutics like doxorubicin . This suggests that our compound could be further explored for similar applications.
• Modulation of ABC Transporters : In vitro studies have shown that compounds within this chemical class can effectively modulate ABC transporters, which is critical for improving drug delivery and efficacy in resistant cancer types .

Data Tables

Biological Activity	Effect	Reference
Cytotoxicity	IC50 against MCF-7: 16.19 µM
Anti-inflammatory	Modulation of cytokines
ABC Transporter Modulation	Enhanced drug absorption